Cas no 2680734-16-9 (2-aminobicyclo2.2.1heptane-1-carbaldehyde)

• Product Name: 2-aminobicyclo2.2.1heptane-1-carbaldehyde
• CAS No: 2680734-16-9
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5652804
• PubChem ID: 165942009
• Update Time: 2025-08-05

2-aminobicyclo2.2.1heptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde
• EN300-28270568
• 2680734-16-9
• 2-aminobicyclo2.2.1heptane-1-carbaldehyde

• Inchi： 1S/C8H13NO/c9-7-3-6-1-2-8(7,4-6)5-10/h5-7H,1-4,9H2
• InChI Key： QEQUXMKLDRSWOH-UHFFFAOYSA-N
• SMILES： O=CC12CCC(CC1N)C2

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-aminobicyclo2.2.1heptane-1-carbaldehyde

Introduction to 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde (CAS No. 2680734-16-9)

2-aminobicyclo[2.2.1]heptane-1-carbaldehyde, identified by its CAS number 2680734-16-9, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This bicyclic aldehyde features a unique framework consisting of a seven-membered ring with two bridgehead nitrogen atoms, making it a versatile scaffold for the development of novel bioactive molecules.

The compound belongs to the class of bicyclic amines and aldehydes, which are widely recognized for their potential in medicinal chemistry due to their ability to mimic natural product structures and exhibit diverse biological activities. The presence of both an amine and an aldehyde functional group in 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde provides multiple sites for chemical modification, enabling the synthesis of a wide range of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in the exploration of bicyclic compounds as pharmacophores, particularly those derived from natural products or designed to mimic key structural motifs found in biologically active agents. The bicyclo[2.2.1]heptane scaffold, in particular, has been extensively studied for its role in drug discovery, with several known therapeutic agents incorporating this motif into their molecular structure.

The aldehyde functionality in 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde serves as a reactive handle for further functionalization through condensation reactions, allowing for the construction of more complex molecules such as Schiff bases, imines, and heterocycles. These transformations are particularly valuable in the synthesis of enzyme inhibitors, receptor ligands, and other therapeutic candidates.

Recent advancements in synthetic methodologies have enabled more efficient access to complex cyclic systems like 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have played a crucial role in achieving high yields and enantioselectivity during the synthesis of these challenging molecules.

The pharmacological potential of 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde has been explored in several preclinical studies, where it has demonstrated promising activity against various biological targets. For instance, derivatives of this compound have shown inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for the development of anti-inflammatory drugs.

Additionally, the bicyclo[2.2.1]heptane scaffold has been implicated in the design of small-molecule probes for studying protein-protein interactions and other cellular processes. The unique three-dimensional shape and rigidity provided by this framework make it an ideal candidate for developing high-affinity binders that can modulate biological function.

The synthesis of 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde involves multi-step organic transformations that highlight the compound's synthetic utility and complexity. Key steps include cyclization reactions to form the bicyclic core, followed by selective functionalization at the aldehyde and amine positions. These synthetic strategies often require careful optimization to ensure high regioselectivity and yield.

In conclusion, 2-aminobicyclo[2.2.1]heptane-1-carbaldehyde (CAS No. 2680734-16-9) represents a structurally fascinating and pharmacologically relevant compound that continues to inspire innovation in drug discovery and synthetic chemistry. Its unique framework and reactive functional groups make it a valuable building block for the development of novel therapeutic agents with potential applications across multiple therapeutic areas.